4-Oxo-2-Nonenal Alkyne
4-Oxo-2-Nonenal Alkyne
4-oxo-2-Nonenal (4-ONE, Item No. 10185) is a product of lipid peroxidation that actively modifies histidine and lysine residues on proteins and causes protein cross-linking. It also modifies 2/'-deoxyguanosine, further implicating lipid peroxidation in mutagenesis and carcinogenesis. 4-ONE alkyne is an alkyne-tagged electrophile that can be used as a probe to isolate and identify the reaction products of lipid peroxidation using click chemistry.
Brand Name:
Vulcanchem
CAS No.:
1680193-58-1
VCID:
VC0103930
InChI:
InChI=1S/C9H10O2/c1-2-3-4-6-9(11)7-5-8-10/h1,5,7-8H,3-4,6H2/b7-5+
SMILES:
C#CCCCC(=O)C=CC=O
Molecular Formula:
C9H10O2
Molecular Weight:
150.2
4-Oxo-2-Nonenal Alkyne
CAS No.: 1680193-58-1
Reference Standards
VCID: VC0103930
Molecular Formula: C9H10O2
Molecular Weight: 150.2
CAS No. | 1680193-58-1 |
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Product Name | 4-Oxo-2-Nonenal Alkyne |
Molecular Formula | C9H10O2 |
Molecular Weight | 150.2 |
IUPAC Name | (E)-4-oxonon-2-en-8-ynal |
Standard InChI | InChI=1S/C9H10O2/c1-2-3-4-6-9(11)7-5-8-10/h1,5,7-8H,3-4,6H2/b7-5+ |
Standard InChIKey | YSPMTKWXGONLQR-FNORWQNLSA-N |
SMILES | C#CCCCC(=O)C=CC=O |
Appearance | Assay:≥98%A solution in methyl acetate |
Description | 4-oxo-2-Nonenal (4-ONE, Item No. 10185) is a product of lipid peroxidation that actively modifies histidine and lysine residues on proteins and causes protein cross-linking. It also modifies 2/'-deoxyguanosine, further implicating lipid peroxidation in mutagenesis and carcinogenesis. 4-ONE alkyne is an alkyne-tagged electrophile that can be used as a probe to isolate and identify the reaction products of lipid peroxidation using click chemistry. |
Synonyms | (E)-4-Oxonon-2-en-8-ynal; |
PubChem Compound | 91757770 |
Last Modified | Nov 11 2021 |
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